Cas no 1025904-00-0 (5-(Chloromethyl)quinoxaline)

• Product Name: 5-(Chloromethyl)quinoxaline
• CAS No: 1025904-00-0
• MF: C₉H₇ClN₂
• MW: 178.618280649185
• CID: 1090889
• PubChem ID: 10125112
• Update Time: 2025-07-23

5-(Chloromethyl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)quinoxaline
• DTXSID50435863
• SCHEMBL7119359
• A906023
• 1025904-00-0

• MDL： MFCD22397049
• Inchi： 1S/C9H7ClN2/c10-6-7-2-1-3-8-9(7)12-5-4-11-8/h1-5H,6H2
• InChI Key： GRKMAFIAQHFEOR-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC2C1=NC=CN=2

Computed Properties

• Exact Mass: 178.0297759g/mol
• Monoisotopic Mass: 178.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 25.8Ų

5-(Chloromethyl)quinoxaline Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 5-(Chloromethyl)quinoxaline

Comprehensive Overview of 5-(Chloromethyl)quinoxaline (CAS No. 1025904-00-0): Properties, Applications, and Industry Trends

5-(Chloromethyl)quinoxaline (CAS No. 1025904-00-0) is a specialized organic compound belonging to the quinoxaline derivatives family, recognized for its versatile chemical reactivity and broad utility in pharmaceutical and material science research. With the molecular formula C₉H₇ClN₂, this compound features a chloromethyl functional group attached to the quinoxaline core, enabling its use as a key intermediate in synthesizing complex molecules. Its CAS registry number (1025904-00-0) ensures precise identification in global chemical databases, aligning with regulatory and industrial standards.

The growing demand for heterocyclic building blocks like 5-(Chloromethyl)quinoxaline is driven by advancements in drug discovery and agrochemical development. Researchers frequently search for "quinoxaline derivatives applications" or "CAS 1025904-00-0 synthesis," reflecting its relevance in designing kinase inhibitors and antimicrobial agents. Recent studies highlight its role in optimizing bioactive scaffolds, particularly in targeting cancer pathways and neurodegenerative diseases, making it a hotspot in medicinal chemistry discussions.

From a technical perspective, 5-(Chloromethyl)quinoxaline exhibits moderate solubility in polar organic solvents, facilitating its use in cross-coupling reactions and nucleophilic substitutions. Its chloromethyl group serves as a reactive handle for further functionalization, a feature often explored in patents addressing "high-value chemical intermediates." Analytical techniques such as HPLC and NMR spectroscopy are typically employed to verify its purity, a critical factor for industries prioritizing QC/QA compliance.

Environmental and safety considerations are integral to handling CAS No. 1025904-00-0. While not classified as hazardous under major regulatory frameworks, proper laboratory practices—including ventilation and PPE—are recommended. Sustainability trends have also spurred interest in "green synthesis of quinoxalines," with efforts to minimize waste in its production. This aligns with the broader pharmaceutical industry’s shift toward eco-friendly processes.

In conclusion, 5-(Chloromethyl)quinoxaline (CAS No. 1025904-00-0) remains a pivotal compound in modern chemistry, bridging academic research and industrial applications. Its adaptability in molecular design and alignment with R&D trends ensures sustained relevance, making it a frequent subject in scientific literature and commercial inquiries alike.